2-(4-CYANO-BENZYLSULFANYL)-BENZOIC ACID
2-(4-CYANO-BENZYLSULFANYL)-BENZOIC ACID
Brand Name:
Vulcanchem
CAS No.:
100961-52-2
VCID:
VC0034160
InChI:
InChI=1S/C15H11NO2S/c16-9-11-5-7-12(8-6-11)10-19-14-4-2-1-3-13(14)15(17)18/h1-8H,10H2,(H,17,18)
SMILES:
C1=CC=C(C(=C1)C(=O)O)SCC2=CC=C(C=C2)C#N
Molecular Formula:
C15H11NO2S
Molecular Weight:
269.3 g/mol
2-(4-CYANO-BENZYLSULFANYL)-BENZOIC ACID
CAS No.: 100961-52-2
Main Products
VCID: VC0034160
Molecular Formula: C15H11NO2S
Molecular Weight: 269.3 g/mol
| CAS No. | 100961-52-2 |
|---|---|
| Product Name | 2-(4-CYANO-BENZYLSULFANYL)-BENZOIC ACID |
| Molecular Formula | C15H11NO2S |
| Molecular Weight | 269.3 g/mol |
| IUPAC Name | 2-[(4-cyanophenyl)methylsulfanyl]benzoic acid |
| Standard InChI | InChI=1S/C15H11NO2S/c16-9-11-5-7-12(8-6-11)10-19-14-4-2-1-3-13(14)15(17)18/h1-8H,10H2,(H,17,18) |
| Standard InChIKey | NCFIAZPXLCPUKJ-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C(=C1)C(=O)O)SCC2=CC=C(C=C2)C#N |
| Canonical SMILES | C1=CC=C(C(=C1)C(=O)O)SCC2=CC=C(C=C2)C#N |
| PubChem Compound | 2432646 |
| Last Modified | Nov 11 2021 |
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